Cas no 56257-28-4 (2'-O-Methylphaseollidinisoflavan)

• Product Name: 2'-O-Methylphaseollidinisoflavan
• CAS No: 56257-28-4
• MF: C₂₁H₂₄O₄
• MW: 340.412866592407
• CID: 2043643
• PubChem ID: 44257507
• Update Time: 2025-04-21

2'-O-Methylphaseollidinisoflavan Chemical and Physical Properties

Names and Identifiers

• 2'-O-Methylphaseollidinisoflavan
• 3-[4-hydroxy-2-methoxy-3-(3-methyl-but-2-enyl)-phenyl]-chroman-7-ol
• CHEBI:175318
• 3-[4-hydroxy-2-methoxy-3-(3-methylbut-2-enyl)phenyl]-3,4-dihydro-2H-chromen-7-ol
• 4',7-Dihydroxy-2'-methoxy-3'-prenylisoflavan
• LMPK12080007
• 56257-28-4
• DTXSID101119021
• (3R)-3,4-Dihydro-3-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-2H-1-benzopyran-7-ol

• Inchi： 1S/C21H24O4/c1-13(2)4-7-18-19(23)9-8-17(21(18)24-3)15-10-14-5-6-16(22)11-20(14)25-12-15/h4-6,8-9,11,15,22-23H,7,10,12H2,1-3H3
• InChI Key： ZEJRFMCOSHZBRD-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2CC(C2C=CC(=C(C/C=C(\C)/C)C=2OC)O)C1)O

Computed Properties

• Exact Mass: 340.16745924g/mol
• Monoisotopic Mass: 340.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 2'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 2'-O-methylated isoflavonoids